Cas no 7149-59-9 (3-Oxohexanedioic Acid Diethyl Ester)
7149-59-9 structure
Product Name:3-Oxohexanedioic Acid Diethyl Ester
CAS No:7149-59-9
MF:C10H16O5
MW:216.231043815613
CID:575134
PubChem ID:24896219
Update Time:2024-10-27
3-Oxohexanedioic Acid Diethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 3-oxohexanedioate
- 3-Oxohexanedioic Acid Diethyl Ester
- DIETHYL Β-KETOADIPATE
- Hexanedioic acid,3-oxo-, 1,6-diethyl ester
- 3-oxo-adipic acid diethyl ester
- 3-Oxo-adipinsaeure-diaethylester
- A-ketoadipate
- Diethyl
- Diethyl 3-oxoadipate
- Diethyl 3-oxohexane-1,6-dioate
- β-Ketoadipic acid diethyl ester
- Diethyl beta-ketoadipate
- Hexanedioic acid, 3-oxo-, diethyl ester
- Hexanedioic acid,3-oxo-,1,6-diethyl ester
- 3-Oxo-hexanedioic acid diethyl ester
- Diethyl-3-oxoadipate
- AKOS015843399
- FT-0636368
- Diethyl 3-oxohexanedioate #
- A9359
- beta-Ketoadipic acid diethyl ester
- C10H16O5
- SCHEMBL1224654
- diethyl beta-oxoadipate
- EINECS 230-479-3
- NSC-72263
- WLZ3121
- NSC 72263
- MFCD00056286
- 7149-59-9
- Diethyl3-oxohexanedioate
- ?-ketoadipate
- DTXSID40221712
- NSC72263
- 1,6-diethyl 3-oxohexanedioate
- 3-oxohexane-1,6-dioic acid diethyl ester
- SY288011
- CS-0331260
- DB-011481
- UA6Q5C5M4C
- NS00037222
- Hexanedioic acid, 3-oxo-, 1,6-diethyl ester
-
- MDL： MFCD00056286
- Inchi： 1S/C10H16O5/c1-3-14-9(12)6-5-8(11)7-10(13)15-4-2/h3-7H2,1-2H3
- InChI Key： ONRIYMIXCUUSNS-UHFFFAOYSA-N
- SMILES： O(CC)C(CCC(CC(=O)OCC)=O)=O
Computed Properties
- Exact Mass: 216.10000
- Monoisotopic Mass: 216.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- Density: 1.093
- Melting Point: Not available
- Boiling Point: 290.8°C at 760 mmHg
- Flash Point: 123.9°C
- Refractive Index: 1.438
- PSA: 69.67000
- LogP: 0.85200
- Vapor Pressure: Not available
3-Oxohexanedioic Acid Diethyl Ester Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Storage Condition：−20°C
- Risk Phrases：R36/37/38
3-Oxohexanedioic Acid Diethyl Ester Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
3-Oxohexanedioic Acid Diethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02983-5g |
Diethyl 3-oxohexanedioate |
7149-59-9 | - | 5g |
¥10838.0 | 2024-07-19 | |
| TRC | O856830-100mg |
3-Oxohexanedioic Acid Diethyl Ester |
7149-59-9 | 100mg |
$ 58.00 | 2023-09-06 | ||
| TRC | O856830-500mg |
3-Oxohexanedioic Acid Diethyl Ester |
7149-59-9 | 500mg |
$ 109.00 | 2023-09-06 | ||
| TRC | O856830-1g |
3-Oxohexanedioic Acid Diethyl Ester |
7149-59-9 | 1g |
$ 132.00 | 2023-09-06 | ||
| TRC | O856830-5g |
3-Oxohexanedioic Acid Diethyl Ester |
7149-59-9 | 5g |
$592.00 | 2023-05-17 | ||
| TRC | O856830-25g |
3-Oxohexanedioic Acid Diethyl Ester (>80%) |
7149-59-9 | 25g |
$ 2250.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1225142-5g |
Diethyl 3-oxohexanedioate |
7149-59-9 | 95% | 5g |
$600 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1077732-1g |
Diethyl 3-oxohexanedioate |
7149-59-9 | 95% | 1g |
$175 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1077732-5g |
Diethyl 3-oxohexanedioate |
7149-59-9 | 95% | 5g |
$390 | 2024-06-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-478826-1g |
3-Oxohexanedioic Acid Diethyl Ester, |
7149-59-9 | 1g |
￥2256.00 | 2023-09-05 |
3-Oxohexanedioic Acid Diethyl Ester Related Literature
-
1. Biosynthesis of porphyries and related macrocycles. Part 17. Chemical and enzymic transformation of isomeric aminomethylbilanes into uroporphyrinogens: proof that unrearranged bilane is the preferred enzymic substrate and detection of a transient intermediateAlan R. Battersby,Christopher J. R. Fookes,Kerstin E. Gustafson-Potter,Edward McDonald,George W. J. Matcham J. Chem. Soc. Perkin Trans. 1 1982 2413
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